Cas no 42959-38-6 (2-chloro-5-nitropyridine-3-carboxylic acid)

• Product Name: 2-chloro-5-nitropyridine-3-carboxylic acid
• CAS No: 42959-38-6
• MF: C₆H₃ClN₂O₄
• MW: 202.552020311356
• MDL: MFCD06658402
• CID: 55642
• PubChem ID: 12542664
• Update Time: 2025-05-24

2-chloro-5-nitropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-nitronicotinic acid
• 2-chloro-5-nitropyridine-3-carboxylic acid
• 2-Chloro-5-nitronicotinicacid
• 3-Carboxy-2-chloro-5-nitropyridine
• 2-Chloro-5-nitro-nicotinic acid
• 3-carboxy-2-chloro-5-nitro pyridine
• PubChem9631
• KSC235O0F
• chloro-5-nitro nicotinic acid
• WOFZRBCITDVRON-UHFFFAOYSA-N
• SBB052883
• RP04374
• TRA0094661
• PB17367
• 3-Pyridinecarboxylic acid, 2-chloro-5-nitro-
• DTXSID20501908
• 2-Chloro-5-nitronicotinic acid, AldrichCPR
• CS-W015493
• AKOS004912285
• 42959-38-6
• 2-chloro-5-nitro-pyridine-3-carboxylic acid
• MFCD06658402
• AMY14279
• SCHEMBL801247
• A6966
• EN300-98412
• AC-7487
• SY020697
• DE-0715
• J-508881
• FT-0649835
• DB-025134

• MDL： MFCD06658402
• Inchi： 1S/C6H3ClN2O4/c7-5-4(6(10)11)1-3(2-8-5)9(12)13/h1-2H,(H,10,11)
• InChI Key： WOFZRBCITDVRON-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CC(=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 201.97800
• Monoisotopic Mass: 201.9781343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96
• XLogP3: 1.2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.702
• Melting Point: 140-143 °C
• Boiling Point: 384.8 ºC at 760 mmHg
• Flash Point: 186.5 ºC
• Refractive Index: 1.637
• PSA: 96.01000
• LogP: 1.86460
• Sensitiveness: Moisture Sensitive

2-chloro-5-nitropyridine-3-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330;P501
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H302
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-chloro-5-nitropyridine-3-carboxylic acid

2-Chloro-5-Nitropyridine-3-Carboxylic Acid (CAS No. 42959-38-6): A Comprehensive Overview

2-Chloro-5-nitropyridine-3-carboxylic acid (CAS No. 42959-38-6) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine, nitro, and carboxylic acid groups. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The pyridine ring serves as the core structure of this compound, providing a rigid and planar framework. The chlorine substituent at the 2-position introduces electron-withdrawing effects, while the nitro group at the 5-position further enhances the electron-deficient nature of the ring. The carboxylic acid group at the 3-position adds acidity and can participate in hydrogen bonding, which is crucial for its solubility and reactivity. These structural features make 2-chloro-5-nitropyridine-3-carboxylic acid a versatile building block in organic synthesis.

Recent studies have explored the potential of 2-chloro-5-nitropyridine-3-carboxylic acid in drug discovery. Researchers have investigated its ability to inhibit certain enzymes and proteins associated with diseases such as cancer and neurodegenerative disorders. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against histone deacetylases (HDACs), which are key targets in epigenetic therapy. The nitro group plays a critical role in this activity by facilitating interactions with the enzyme's active site.

In addition to its pharmacological applications, 2-chloro-5-nitropyridine-3-carboxylic acid has been utilized in the development of advanced materials. Its ability to form coordination complexes with metal ions has been leveraged in the creation of metal-organic frameworks (MOFs) and catalysts. A research team from *Nature Communications* reported that incorporating this compound into MOFs significantly enhances their porosity and stability, making them ideal candidates for gas storage and separation applications.

The synthesis of 2-chloro-5-nitropyridine-3-carboxylic acid involves a multi-step process that typically begins with the nitration of pyridine derivatives. The introduction of the chlorine and carboxylic acid groups is achieved through substitution and oxidation reactions, respectively. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact.

From an environmental perspective, understanding the fate and toxicity of 2-chloro-5-nitropyridine-3-carboxylic acid is crucial for its safe handling and application. Studies conducted by environmental chemists have shown that this compound undergoes rapid degradation under UV light and microbial action, reducing its persistence in aquatic systems. However, further research is needed to assess its long-term effects on ecosystems.

In conclusion, 2-chloro-5-nitropyridine-3-carboxylic acid (CAS No. 42959-38-6) is a multifaceted compound with promising applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for future innovations in medicine, materials science, and beyond.